Cas no 7252-85-9 (N-BENZYL-N-NICOTINOYLNICOTINAMIDE)
7252-85-9 structure
Product Name:N-BENZYL-N-NICOTINOYLNICOTINAMIDE
CAS No:7252-85-9
MF:C19H15N3O2
MW:317.341304063797
CID:826663
PubChem ID:81674
Update Time:2025-04-19
N-BENZYL-N-NICOTINOYLNICOTINAMIDE Chemical and Physical Properties
Names and Identifiers
-
- N-BENZYL-N-NICOTINOYLNICOTINAMIDE
- N-benzyl-N-(pyridine-3-carbonyl)pyridine-3-carboxamide
- benzyl-dinicotinoyl-amine
- N-Benzyl-dinicotinamid
- N-Benzyldinicotinoylamine
- DTXSID60222847
- SMR001559821
- CHEMBL1887050
- FT-0636406
- EINECS 230-671-7
- NS00037381
- SR-01000473559
- SCHEMBL9104852
- NSC73729
- NSC-73729
- SR-01000473559-1
- NSC 73729
- 7252-85-9
- HMS3094G11
- MLS002693880
- Oprea1_581469
-
- Inchi: 1S/C19H15N3O2/c23-18(16-8-4-10-20-12-16)22(14-15-6-2-1-3-7-15)19(24)17-9-5-11-21-13-17/h1-13H,14H2
- InChI Key: UVXQDNULVCVJKZ-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CC=1)N(C(C1C=NC=CC=1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 317.11600
- Monoisotopic Mass: 317.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- PSA: 63.16000
- LogP: 2.95940
N-BENZYL-N-NICOTINOYLNICOTINAMIDE Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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